Cas no 1784916-89-7 (8-fluoro-5-methoxy-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 8-fluoro-5-methoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1784916-89-7
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5210962
• PubChem ID: 84657897
• Update Time: 2024-03-01

8-fluoro-5-methoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-5-methoxy-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C10H12FNO/c1-13-10-3-2-9(11)8-6-12-5-4-7(8)10/h2-3,12H,4-6H2,1H3
• InChI Key： IDCHMKAAQHKBAF-UHFFFAOYSA-N
• SMILES： C1C2=C(C(OC)=CC=C2F)CCN1

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines